Cas no 2172191-73-8 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid
• CAS No: 2172191-73-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6322790
• PubChem ID: 165806031
• Update Time: 2025-07-19

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid
• EN300-1535581
• 2172191-73-8
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}pentanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-16(11-24(30)31)13-26-23(29)12-17(28)14-27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,28H,2,11-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： BOTMRVXUTBEZPT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(CC(=O)O)CC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid (CAS No. 2172191-73-8): A Comprehensive Overview

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid (CAS No. 2172191-73-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and other biomolecules. The unique structure and properties of this compound make it a valuable tool in various biochemical and therapeutic applications.

The molecular structure of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid consists of a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino acid moiety, specifically a 4-amino-3-hydroxybutyric acid derivative. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the hydroxyl group in the side chain adds additional reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced biological activity and stability. The researchers found that the Fmoc protection strategy significantly improved the yield and purity of the final peptide products, which is crucial for their therapeutic applications.

In addition to its use in peptide synthesis, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid has shown promise in the field of drug delivery systems. A research team at the University of California, San Francisco, investigated the use of this compound as a prodrug for targeted drug delivery. They found that the hydroxyl group in the side chain can be modified to form ester linkages with various drugs, allowing for controlled release and improved bioavailability. This approach has the potential to enhance the therapeutic efficacy of drugs while reducing their side effects.

The physicochemical properties of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid have also been extensively studied. It is a white crystalline solid with a molecular weight of approximately 465 g/mol. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. This solubility profile makes it suitable for use in both aqueous and non-aqueous reaction conditions, providing flexibility in its application.

The synthetic route for preparing 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection to reveal the active amino groups. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and industrial applications.

The biological activity of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid has been explored in various cellular models. Studies have shown that this compound can modulate protein-protein interactions and enzyme activities, which are critical for many biological processes. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}pentanoic acid (CAS No. 2172191-73-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel peptides, prodrugs, and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.